2-Azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 2-Azaspiro[3.4]octan-5-one has been explained in a study . Three successful routes for the synthesis were developed. One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring . All three approaches employ readily available starting materials with conventional chemical transformations and minimal chromatographic purifications to afford the title compound .Molecular Structure Analysis
The molecular structure of 2-Azaspiro[3.4]octan-5-one is complex. It is a spiro compound, which means it contains a unique type of cyclic structure . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 2-Azaspiro[3.4]octan-5-one are complex and involve several steps . These include the annulation of the cyclopentane ring and the four-membered ring .Scientific Research Applications
- By incorporating this compound as a linker, researchers can create bifunctional molecules that bridge target proteins with E3 ubiquitin ligases, leading to their degradation. This approach has promising applications in cancer therapy and other diseases where targeted protein degradation is desirable .
- Researchers have explored the use of spiro forms in applications such as photochromic lenses, optical switches, and smart materials. The ability to switch between colorless and colored forms makes them valuable for responsive devices and coatings .
- These modules can serve as building blocks for designing novel drug candidates with diverse pharmacological properties. Researchers explore their potential in drug delivery, enzyme inhibition, and other therapeutic applications .
- Applications include ink formulations, security features (such as color-changing ink), and other areas where reversible color changes are desirable .
- These approaches utilize readily available starting materials and conventional chemical transformations. The compound’s synthesis merits and limitations are actively discussed in the scientific community .
PROTAC Development and Targeted Protein Degradation
Photochromic Materials
Multifunctional Modules in Drug Discovery
Spiro Lactones and Oxazines as Leuco Dyes
Synthetic Chemistry and Annulation Strategies
Mechanism of Action
Target of Action
The primary targets of the compound “2-Azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid” are currently under investigation. As a research chemical, it is being studied for its potential interactions with various biological targets .
Mode of Action
The exact mode of action of “2-Azaspiro[3The compound’s structure suggests that it may interact with its targets through a process known as annulation, involving the formation of a new ring in the molecular structure .
Biochemical Pathways
The biochemical pathways affected by “2-Azaspiro[3The compound’s potential to affect various pathways is a subject of ongoing research .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of “2-Azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid” are currently under study. These properties will determine the compound’s bioavailability and its overall pharmacokinetic profile .
Result of Action
The molecular and cellular effects of “2-Azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid” are subjects of ongoing research. As a research chemical, it is being studied for its potential effects on various biological systems .
Action Environment
The action, efficacy, and stability of “2-Azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid” can be influenced by various environmental factors. These may include the pH of the environment, the presence of other molecules, temperature, and more .
properties
IUPAC Name |
2-azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO.C2HF3O2/c9-6-2-1-3-7(6)4-8-5-7;3-2(4,5)1(6)7/h8H,1-5H2;(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJXRTJFPJAFGJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2(C1)CNC2.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.